Cas no 1060195-01-8 (2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide)

• Product Name: 2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide
• CAS No: 1060195-01-8
• MF: C₁₈H₂₃NO₄S₂
• MW: 381.509522676468
• CID: 5776559
• Update Time: 2025-06-11

2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzenesulfonamide
• 2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C18H23NO4S2/c1-22-14-7-8-16(15(12-14)23-2)25(20,21)19-13-18(9-3-4-10-18)17-6-5-11-24-17/h5-8,11-12,19H,3-4,9-10,13H2,1-2H3
• InChI Key： GUJNQYUHONBLKI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(C3SC=CC=3)CCCC2)(=O)=O)=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide

Introduction to 2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide (CAS No. 1060195-01-8)

2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide, identified by the CAS number 1060195-01-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative exhibits a unique structural framework characterized by a benzene ring substituted with methoxy groups at the 2 and 4 positions, coupled with a sulfonamide functional group. The presence of a cyclopentyl moiety linked to a thiophene ring further enhances its molecular complexity, making it an intriguing candidate for further exploration in drug discovery and development.

The compound’s structural features suggest potential biological activity, particularly in modulating enzyme functions and interacting with biological targets. The combination of aromatic, heterocyclic, and sulfonamide moieties often leads to compounds with enhanced solubility and bioavailability, which are critical factors in pharmaceutical design. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such molecules with protein targets, providing valuable insights into their potential therapeutic applications.

In the context of contemporary research, 2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide has been studied for its potential role in addressing various pathological conditions. For instance, sulfonamide derivatives are well-known for their antimicrobial properties, and modifications to the benzene ring can enhance specificity against particular bacterial strains. The incorporation of a thiophene ring has been observed to improve metabolic stability and reduce toxicity, aligning with modern drug design principles.

Moreover, the cyclopentyl group introduces conformational flexibility to the molecule, which can be exploited to optimize binding interactions with biological receptors. This structural versatility has been leveraged in the development of kinase inhibitors, where precise spatial orientation is crucial for efficacy. Preliminary studies suggest that 2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide may exhibit inhibitory activity against certain kinases implicated in cancer progression, making it a promising lead compound for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The introduction of the sulfonamide group typically involves nucleophilic substitution or condensation reactions with appropriate sulfonyl chlorides or carboxylic acids.

From a pharmacokinetic perspective, the solubility profile of 2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide is influenced by its molecular architecture. The presence of polar functional groups like the sulfonamide moiety enhances water solubility, which is advantageous for oral or parenteral administration. Additionally, metabolic stability studies indicate that the thiophene ring undergoes minimal biotransformation under physiological conditions, suggesting a prolonged half-life once administered.

In vitro pharmacological assays have begun to elucidate the potential therapeutic effects of this compound. Initial screening results demonstrate selective inhibition of certain enzymatic pathways without significant off-target effects. This selectivity is crucial for minimizing side effects and improving patient compliance in clinical settings. Further research is ongoing to refine dosing regimens and explore combination therapies that may amplify therapeutic outcomes.

The role of computational tools in analyzing 2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide detailed insights into how this compound interacts with biological targets at an atomic level. These simulations help identify key residues responsible for binding affinity and guide medicinal chemists in designing analogs with improved properties.

As research progresses, 2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide may find applications beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing novel materials with specialized functionalities. For instance, derivatives of this compound could be explored as ligands in metal-organic frameworks (MOFs) or as precursors for liquid crystals used in display technologies.

The future direction of studies on this compound will likely involve expanding its chemical space through library synthesis and high-throughput screening (HTS). By systematically modifying its core structure while maintaining key pharmacophoric elements, researchers can generate a diverse set of derivatives with tailored properties. Such libraries are instrumental in identifying novel lead compounds that can be optimized through structure-based drug design approaches.

In conclusion,2,4-dimethoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide (CAS No. 1060195-01-8) represents a fascinating subject of study in medicinal chemistry due to its intricate structure and potential biological activities. Ongoing research efforts are expected to yield significant advancements in understanding its therapeutic potential and developing innovative applications across multiple disciplines.